1-(1H-indol-5-yl)-3-(2-morpholin-4-ylphenyl)thiourea

• IUPAC Name: 1-(1H-indol-5-yl)-3-(2-morpholin-4-ylphenyl)thiourea
• InChI: InChI=1S/C19H20N4OS/c25-19(21-15-5-6-16-14(13-15)7-8-20-16)22-17-3-1-2-4-18(17)23-9-11-24-12-10-23/h1-8,13,20H,9-12H2,(H2,21,22,25)
• InChI Key: DVSRQXIGPJYECT-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=CC=CC=C2NC(=S)NC3=CC4=C(C=C3)NC=C4
• Molecular Formula: C19H20N4OS
• Molecular Weight: 352.5 g/mol

Description

1-(1H-indol-5-yl)-3-(2-morpholin-4-ylphenyl)thiourea, also known as SU6656, is a selective inhibitor of Src family kinases. It is a small molecule compound that has been extensively studied for its potential in cancer treatment.

Mechanism Of Action

1-(1H-indol-5-yl)-3-(2-morpholin-4-ylphenyl)thiourea selectively inhibits Src family kinases by binding to the ATP-binding site on the kinase domain. This prevents the kinase from phosphorylating downstream targets, which leads to inhibition of cell proliferation and survival.
Biochemical and Physiological Effects:
In addition to its anti-cancer effects, 1-(1H-indol-5-yl)-3-(2-morpholin-4-ylphenyl)thiourea has been shown to have other biochemical and physiological effects. For example, it has been shown to inhibit platelet aggregation and to have anti-inflammatory properties.

Advantages And Limitations For Lab Experiments

One of the advantages of 1-(1H-indol-5-yl)-3-(2-morpholin-4-ylphenyl)thiourea is its selectivity for Src family kinases, which allows for more precise targeting of these kinases compared to other inhibitors. However, one limitation of 1-(1H-indol-5-yl)-3-(2-morpholin-4-ylphenyl)thiourea is its relatively low potency compared to other Src kinase inhibitors.

Future Directions

There are several future directions for research on 1-(1H-indol-5-yl)-3-(2-morpholin-4-ylphenyl)thiourea. One area of interest is in combination therapy with other cancer treatments, such as chemotherapy and radiation therapy. Another area of interest is in the development of more potent Src kinase inhibitors that can overcome the limitations of 1-(1H-indol-5-yl)-3-(2-morpholin-4-ylphenyl)thiourea. Additionally, research is needed to further elucidate the biochemical and physiological effects of 1-(1H-indol-5-yl)-3-(2-morpholin-4-ylphenyl)thiourea and to explore its potential in other disease contexts.

Synthesis Methods

The synthesis of 1-(1H-indol-5-yl)-3-(2-morpholin-4-ylphenyl)thiourea involves several steps, including the reaction of 5-bromoindole with 2-morpholin-4-ylphenylisothiocyanate and the subsequent reduction of the intermediate product. The final compound is obtained through a series of purification steps, including column chromatography and recrystallization.

Scientific Research Applications

1-(1H-indol-5-yl)-3-(2-morpholin-4-ylphenyl)thiourea has been extensively studied in cancer research, particularly in the context of its ability to inhibit Src family kinases. Src kinases are involved in a variety of cellular processes, including cell proliferation, differentiation, and survival. Aberrant activation of Src kinases has been implicated in the development and progression of several types of cancer, including breast, colon, and lung cancer.